Cas no 2138104-16-0 (2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138104-16-0
• MF: C₁₅H₁₆BrN₃O₄
• MW: 382.20924282074
• CID: 5840933
• PubChem ID: 165800388
• Update Time: 2025-06-08

2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 2138104-16-0
• EN300-1141071

• Inchi： 1S/C15H16BrN3O4/c1-15(13(20)21,10-19-8-12(16)7-17-19)18-14(22)23-9-11-5-3-2-4-6-11/h2-8H,9-10H2,1H3,(H,18,22)(H,20,21)
• InChI Key： GWHQMYJOEYHXRZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C(=O)O)(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 381.03242g/mol
• Monoisotopic Mass: 381.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic Acid (CAS No. 2138104-16-0)

2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid, identified by its CAS number 2138104-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzyloxy carbonyl group and an amino group provides a foundation for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological profiles. Additionally, the incorporation of a brominated pyrazole moiety introduces potential interactions with biological targets, which is a common strategy in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of enzymes and receptors involved in various disease pathways. The pyrazole scaffold, in particular, has been extensively studied for its ability to interact with biological targets such as kinases and other enzymes. The bromine atom in the 4-position of the pyrazole ring further enhances its reactivity and binding affinity, making it an attractive component for drug design.

The carboxylic acid group at the third position of the molecule provides an additional site for functionalization, allowing for the attachment of various pharmacophores or linker groups. This flexibility makes 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid a versatile building block for the synthesis of more complex molecules. Researchers have utilized this compound as a precursor in the development of novel inhibitors targeting specific enzymatic pathways relevant to cancer, inflammation, and other diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Pyrazole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems, particularly those involving glutamate and GABA receptors. The brominated pyrazole moiety may enhance binding interactions with these receptors, leading to improved therapeutic efficacy. Furthermore, the benzyloxy carbonyl group can be used to introduce protease inhibitors, which are critical for maintaining neuronal homeostasis.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and carefully optimized protocols is essential to ensure high yields and minimal side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole ring and introduce the bromine substituent. These methods not only enhance efficiency but also improve the overall quality of the final product.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting potential therapeutic applications. For instance, it has shown inhibitory activity against certain kinases that are overexpressed in cancer cells, making it a promising candidate for further development as an anticancer agent. Additionally, preliminary studies indicate that it may have anti-inflammatory effects by modulating cytokine production and immune cell function.

The development of new drugs often involves rigorous testing to assess their safety and efficacy. Preclinical studies using 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid have focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for determining optimal dosing regimens and identifying potential toxicity profiles. Animal models have been used to assess both acute and chronic effects, providing valuable insights into the compound's long-term safety.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid. Molecular docking simulations have been employed to predict binding affinities with target proteins, helping researchers prioritize compounds for experimental validation. These computational approaches complement traditional high-throughput screening methods by providing rapid and cost-effective assessments of potential drug candidates.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of disease mechanisms continues to evolve, compounds like 2-{(benzyloxy)carbonylamino}-3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoic acid will play a crucial role in developing next-generation therapeutics.